Cas no 67206-72-8 (di(p-tolyl)phosphoric acid sodium salt)
67206-72-8 structure
Product Name:di(p-tolyl)phosphoric acid sodium salt
CAS No:67206-72-8
MF:C14H14NaO4P
MW:300.222095966339
CID:965536
Update Time:2024-03-05
di(p-tolyl)phosphoric acid sodium salt Chemical and Physical Properties
Names and Identifiers
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- di(p-tolyl)phosphoric acid sodium salt
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- Inchi: 1S/C14H15O4P.Na/c1-11-3-7-13(8-4-11)17-19(15,16)18-14-9-5-12(2)6-10-14;/h3-10H,1-2H3,(H,15,16);/q;+1/p-1
- InChI Key: NUNDGQKDNLVKNA-UHFFFAOYSA-M
- SMILES: P([O-])(=O)(OC1=CC=C(C)C=C1)OC1C=CC(C)=CC=1.[Na+]
Computed Properties
- Exact Mass: 300.05300
- Monoisotopic Mass: 300.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6A^2
Experimental Properties
- PSA: 68.40000
- LogP: 4.29980
di(p-tolyl)phosphoric acid sodium salt Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
67206-72-8 (di(p-tolyl)phosphoric acid sodium salt) Related Products
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